Cas no 1248750-45-9 (1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene)

• Product Name: 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene
• CAS No: 1248750-45-9
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 5983442
• PubChem ID: 62113681
• Update Time: 2025-11-01

1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene
• AKOS011393601
• EN300-1135133
• 1248750-45-9
• 1-[2-bromo-1-(propan-2-yloxy)ethyl]-2-methylbenzene

• Inchi： 1S/C12H17BrO/c1-9(2)14-12(8-13)11-7-5-4-6-10(11)3/h4-7,9,12H,8H2,1-3H3
• InChI Key： ZZQPMCMJUPRVAV-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1C)OC(C)C

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene

Introduction to 1-2-Bromo-1-(Propan-2-yloxy)ethyl-2-Methylbenzene (CAS No. 1248750-45-9)

1-2-Bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene, with the CAS number 1248750-45-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a bromo group, an alkoxy group, and a substituted benzene ring. These functional groups contribute to its reactivity and versatility in chemical reactions.

The molecular formula of 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene is C₁₃H₁₇OBr, and its molecular weight is approximately 269.17 g/mol. The compound's structure consists of a brominated alkyl chain attached to a substituted benzene ring, which provides it with a range of chemical properties that make it valuable in both academic research and industrial applications.

In the context of pharmaceutical research, 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have shown that this compound can serve as a key building block in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound in the synthesis of a series of antiviral agents with promising activity against influenza viruses.

The bromo group in 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene is particularly noteworthy due to its reactivity and ability to undergo substitution reactions. This makes it an excellent starting material for the synthesis of more complex molecules. The alkoxy group, on the other hand, imparts solubility and stability to the compound, which are crucial factors in pharmaceutical formulations.

In materials science, 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene has been investigated for its potential use in the development of functional materials. A study published in Advanced Materials in 2023 demonstrated that this compound can be used as a precursor for the synthesis of conductive polymers with enhanced electrical properties. The unique combination of functional groups in this compound allows for precise control over the polymerization process, leading to materials with tailored properties.

The synthesis of 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene typically involves several steps, including the bromination of an appropriate starting material and subsequent functionalization to introduce the alkoxy group. The choice of starting material and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In terms of safety and handling, it is important to note that while 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be used, and all reactions should be conducted under well-controlled conditions to ensure safety.

The future prospects for 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties and reactivity deepens, it is likely that we will see even more innovative uses for this compound in various scientific and industrial fields.

In conclusion, 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methylbenzene (CAS No. 1248750-45-9) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features make it an excellent building block for the development of novel compounds and materials with tailored properties. As research in these areas continues to advance, the importance of this compound is likely to grow even further.